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Compound of Interest

Compound Name: Indoline-6-carboxamide
CAS No.: 1158761-65-9
Cat. No.: B3086374
Get Quote
. J

Executive Summary: The "Zero-Release" Standard

Indoline-6-carboxamide (CAS: 1158761-65-9) is a pharmacologically active scaffold often
used in kinase inhibitor development. Unlike common reagents, its amide functionality and
indoline core present specific stability and aquatic toxicity profiles.

The Core Directive: Treat this compound as a high-potency bioactive intermediate. The
disposal strategy must prevent environmental leaching (aquatic toxicity) and inadvertent
personnel exposure (skin/respiratory irritation). Dilution is not a solution; incineration is the only
validated destruction method.

Part 1: Chemical Safety Profile & Hazard
Identification

Before handling waste, you must understand the specific risks associated with the indoline
class.

Critical Hazard Data
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Parameter

Specification

Operational Implication

GHS Classification

Warning

Handle with standard organic
PPE.

Hazard Codes

H302 (Harmful if
swallowed)H315 (Skin
Irritant)H319 (Eye Irritant)H335
(Resp.[1] Irritant)

Do not generate dust. Use a
fume hood for all solid

transfers.

Aquatic Risk

H400/H410 (Potential)

Zero drain disposal. Even
trace amounts must be

collected.

Physical State

Solid (Powder/Crystal)

Static charge is a risk; use

anti-static spatulas.

Reactivity

Amide hydrolysis (Acid/Base)

Segregate from strong
oxidizers and concentrated

acids in waste streams.

Personal Protective Equipment (PPE) Matrix

e Respiratory: N95 mask (minimum) for solid weighing; Fume hood sash at working height.

o Dermal: Nitrile gloves (0.11 mm thickness, breakthrough >480 min). Double-glove if handling

solutions >100 mM.

e Ocular: Chemical splash goggles (ANSI Z87.1).

Part 2: Disposal Logic & Decision Tree

Effective disposal relies on correct segregation at the point of generation. Mixing incompatible

streams creates "mystery waste" that is expensive and dangerous to treat.

Waste Segregation Workflow

The following logic gate ensures Indoline-6-carboxamide enters the correct destruction

stream.
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Waste Indoline-6-carboxamide

Physical State?

=
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Solid Waste Bin
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'
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(DCM, Chloroform) (MeOH, DMSO, Acetone) (Buffers, HPLC Waste)

(Double Bagged)

Halogenated Carboy Non-Halogenated Carboy Toxic Aqueous Waste

(Code: HAL-ORG) (Code: NON-HAL) (NO DRAIN DISPOSAL)

Click to download full resolution via product page

Figure 1: Segregation logic for Indoline-6-carboxamide waste streams. Note the strict
prohibition of drain disposal for aqueous fractions.

Part 3: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)

Scenario: Expired reagent, degraded samples, or excess weighing material. Mechanism: High-
temperature incineration (>1000°C) ensures complete breakdown of the amide bond and
indoline ring.
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» Containment: Transfer the solid into a screw-top glass vial or a high-density polyethylene
(HDPE) jar. Do not use open weigh boats for long-term storage in the waste bin.

o Labeling: Attach a hazardous waste tag immediately.
o Chemical Name: Indoline-6-carboxamide.[1][2][3]
o Hazards: Irritant, Toxic.[4][1][5]

e Secondary Containment: Place the sealed container into the laboratory's dedicated "Solid
Hazardous Waste" drum.

e Logistics: Contact EHS for pickup when the drum is 75% full.
Protocol B: Liquid Waste (Reaction Mixtures & Mother

Liquors)

Scenario: Filtrates from synthesis, HPLC effluent, or dissolved samples. Mechanism: Chemical
treatment or fuel blending.

« Identify the Solvent:

o Halogenated (DCM, Chloroform): Must go to the Halogenated stream. Mixing this with
acetone/methanol can increase disposal costs significantly.

o Non-Halogenated (DMSO, Methanol, Ethyl Acetate): Use the standard organic solvent
carboy.

e pH Check: If the waste is acidic (e.g., from an acid workup), neutralize to pH 6-8 before
adding to the organic carboy to prevent exothermic polymerization or gas evolution in the
waste container.

o Transfer: Pour into the appropriate carboy using a funnel. Close the latch immediately.

» Rinsing: Rinse the original flask with a small volume of the compatible solvent and add the
rinse to the waste.
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Protocol C: Contaminated Debris (The "Hidden" Hazard)

Scenario: Syringes, needles, gloves, and paper towels.

e Sharps: Needles contaminated with Indoline-6-carboxamide must go into a Red
Biohazard/Sharps Container, not the trash.

» Soft Waste: Gloves and paper towels should be collected in a clear plastic bag labeled
"Chemically Contaminated Debris" and disposed of as hazardous solid waste. Never throw
contaminated gloves in the regular trash; this is a primary source of custodial staff exposure.

Part 4: Emergency Response (Spill Procedures)
Minor Spill (<5 g or <100 mL)

 Alert: Notify nearby personnel.

e PPE Up: Ensure goggles and double gloves are worn.

e Solid Spill:
o Cover with wet paper towels to prevent dust generation.
o Scoop up the slurry and place it in a hazardous waste bag.
o Wipe the surface with methanol, then soap and water.

e Liquid Spill:
o Cover with an absorbent pad or vermiculite.
o Wait 5 minutes for absorption.
o Collect material into a sealed bag.

Major Spill (> 5 g)

o Evacuate: Clear the immediate area.

 Isolate: Close lab doors to prevent fume spread.
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+ Contact: Call site EHS or Emergency Response immediately. Do not attempt to clean up a
large quantity of bioactive powder without respiratory protection (P100 or PAPR).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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